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These application notes provide a comprehensive guide to understanding and replicating the
formation of ikaite (CaCOs-6H20) in a controlled laboratory setting that mimics the conditions of
sea ice. The protocols and data presented are synthesized from multiple experimental studies
and are intended to serve as a foundational resource for investigations into ikaite
crystallization, its role in biogeochemical cycles, and its potential applications.

Introduction to Ikaite in Sea Ice

Ikaite is a metastable, hydrated calcium carbonate mineral that precipitates in cold, aqueous
environments.[1][2][3] Its recent discovery in sea ice has significant implications for our
understanding of carbon cycling in polar regions.[4][5] The formation and dissolution of ikaite in
sea ice can influence air-sea CO2 exchange, making it a critical area of study in climate
science.[5][6] In artificial sea ice, the controlled environment allows for detailed investigation
into the physicochemical processes that govern ikaite precipitation.[7][8]

Factors Influencing lkaite Formation

The precipitation of ikaite is a complex process governed by several key environmental
parameters. Understanding these factors is crucial for successful and reproducible ikaite
formation in artificial sea ice.
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o Temperature: Ikaite formation is favored at low temperatures, typically near the freezing point
of seawater and below.[1][6][7] Experiments have been successfully conducted at
temperatures ranging from 0°C to -4°C.[7]

o Salinity: Salinity affects the ionic strength and the activities of Ca2+ and COs2~ ions in the
brine. lkaite can form over a wide range of salinities, from 0 to 105.[2][3][7] In artificial
seawater (ASW), the time until precipitation begins (induction time) tends to increase with
salinity.[2][3][7]

e pH: A higher pH promotes the formation of ikaite by increasing the concentration of
carbonate ions (COs27), thus increasing the saturation state of the solution with respect to
ikaite.[2][3][7] Experiments are typically conducted in a pH range of 8.5 to 10.0.[7]

e Phosphate Concentration: Phosphate can act as an inhibitor for the formation of more stable
calcium carbonate polymorphs like calcite, thereby favoring the precipitation of ikaite.[1][8][9]
However, studies have also shown that ikaite can form in the absence of phosphate in
artificial seawater, suggesting that other ions may also play a role.[2][3][7]

Quantitative Data on lkaite Formation

The following tables summarize quantitative data from various studies on ikaite formation in
both experimental and natural sea ice.

Table 1: Experimental Conditions for Ikaite Precipitation
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Parameter

Range
Investigated

Medium

Observations

Reference

Temperature (°C)

Oto-4

Artificial
Seawater (ASW),
NacCl solution

Ikaite
precipitated
under all
conditions in
ASW.
Temperature did

not significantly

impact the onset

of precipitation.

[7]

Salinity

0to 105

ASW, NaCl

solution

In ASW,
induction time
increased with
salinity. In NaCl,
it first increased
and then

decreased.

[21(31[7]

pH

8.51010.0

ASW, NacCl
solution

Onset time for
precipitation
decreased
nonlinearly with

increasing pH.

[7]

Phosphate (umol
kg™)

0to 50

ASW, NaCl
solution

Phosphate was
not crucial for
ikaite formation
in ASW but was
necessary in
NaCl medium to
prevent vaterite

formation.

[21(31[7]

Table 2: Ikaite Concentrations in Experimental and Natural Sea Ice
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Location/Expe Ikaite Lo
. Ice Type . Key Findings Reference
riment Concentration

Ikaite
precipitation

52000 pmol kg1 occurred at

_ temperatures
Sea-ice (surface), 200—
) ) below -4°C and
Environmental Experimental 400 pmol kg1t ]
N ) was highly [6]
Research Facility Sea Ice (internal), <100 )
dynamic,
(SERF), Canada pmol kg1t )
responding to
(bottom) ]
changes in snow
cover and
temperature.
] Natural Sea Ice Ikaite was found
East Antarctic Upto 126 mg L1 )
. (Pack and Land- ) mostly in the top [4]
and Terre Adélie (melted sea ice) )
fast) layer of sea ice.
Higher
abundance in
Young First-Year young first-year
Natural Sea Ice ~100 pmol kg1 ) [5]
Sealce seaice
compared to
multi-year ice.
Lower
Multi-Year Sea concentrations
Natural Sea Ice 3 pmol kgt [5]
Ice compared to

first-year ice.

Experimental Protocols
Protocol for Preparing Artificial Seawater (ASW)

This protocol is a general guideline for preparing ASW for ikaite formation experiments. The
exact concentrations may be adjusted based on the specific experimental goals.

Materials:
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Deionized water

NaCl, MgClz-:6H20, Na2S04, CaClz2-2H20, KCI, NaHCOs, KBr, H3BOs, SrCl2-6H20, NaF

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bar
Procedure:
o Start with a known volume of deionized water in a large beaker on a magnetic stirrer.

» Dissolve the salts one at a time in the order listed above, ensuring each salt is fully dissolved
before adding the next.

o For a standard ASW with a salinity of 35, the approximate concentrations are:

[e]

NaCl: ~24.5 g/L

o

MgClz-6H20: ~11.1 g/L

[¢]

NazS0a4: ~4.1 g/L

[¢]

CaCl2:2H20: ~1.5 g/L

[e]

KCl: ~0.7 g/L

o

NaHCOs: ~0.2 g/L

o Adjust the pH of the final solution to the desired experimental value (e.g., 8.5-10.0) using a
calibrated pH meter and a suitable buffer or by careful addition of NaOH or HCI.

« Filter the solution through a 0.22 um filter to remove any undissolved patrticles.

» Store the prepared ASW in a sealed container at a cool temperature to prevent evaporation
and contamination.
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Protocol for Growing Artificial Sea Ice and Precipitating
Ikaite

This protocol describes a method for growing artificial sea ice in a controlled laboratory

environment to study ikaite formation.

Materials:

Prepared Artificial Seawater (ASW)

A double-walled cooling tank or a cold room with a programmable freezer.

Insulated container for the ASW.

Temperature and salinity probes.

pH meter.

Microscope for crystal identification.

Sampling equipment (e.g., corer, spatula).

Procedure:

Setup: Place the insulated container with the prepared ASW into the cooling tank or cold

room.

Instrumentation: Position the temperature and salinity probes within the ASW to monitor
conditions throughout the experiment.

Cooling: Initiate the cooling process. A controlled, slow cooling rate is often preferred to
mimic natural sea ice growth. A typical cooling temperature is around -20°C to induce
freezing of a 28 g kg—* saline solution.[10]

Ice Formation: As the water cools and ice begins to form, the salinity of the remaining brine
will increase. Monitor the temperature, salinity, and pH of the brine.
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« |kaite Precipitation: Ikaite is expected to precipitate from the brine as it becomes
supersaturated with respect to calcium carbonate due to the concentration of ions and
changes in brine chemistry during freezing.[8]

o Sampling: Once a sufficient amount of ice has formed, collect ice cores or brine samples.
e Analysis:

o Melt the ice samples carefully at a low temperature (e.g., 2°C) to minimize ikaite
dissolution.[5]

o Immediately analyze the meltwater for total alkalinity, calcium concentration, and pH.

o Examine the samples under a microscope to visually identify ikaite crystals. Ikaite crystals
are typically needle-like or prismatic.

o Confirm the mineral phase using techniques such as X-ray diffraction (XRD) or Raman
spectroscopy.

Visualizing Experimental Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key processes in the
study of ikaite formation.
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Caption: Experimental workflow for the formation and analysis of ikaite in artificial sea ice.
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Caption: Key physicochemical factors influencing the precipitation of ikaite in sea ice brine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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